Cas no 64414-79-5 (Pyrimidine,4-(1-aziridinyl)-5,6-dichloro-2-phenyl-)

• Product Name: Pyrimidine,4-(1-aziridinyl)-5,6-dichloro-2-phenyl-
• CAS No: 64414-79-5
• MF: C₁₂H₉Cl₂N₃
• MW: 266.125960111618
• CID: 504162
• PubChem ID: 152637
• Update Time: 2025-04-19

Pyrimidine,4-(1-aziridinyl)-5,6-dichloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(1-aziridinyl)-5,6-dichloro-2-phenyl-
• 4-(aziridin-1-yl)-5,6-dichloro-2-phenylpyrimidine
• 6-Aziridino-4,5-dichloro-2-phenylpyrimidine
• 64414-79-5
• Pyrimidine, 6-aziridino-4,5-dichloro-2-phenyl-
• 2,5-Dichloro-6-ethyleneimino-2-phenylpyrimidine
• DTXSID60214666

• Inchi： 1S/C12H9Cl2N3/c13-9-10(14)15-11(8-4-2-1-3-5-8)16-12(9)17-6-7-17/h1-5H,6-7H2
• InChI Key： ONZBWWSQWGHIKE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C2C=CC=CC=2)N=C1N1CC1)Cl

Computed Properties

• Exact Mass: 265.01757
• Monoisotopic Mass: 265.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 28.79